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Abstract
C3TD879 is a first-in-class, potent, and selective Type I kinase inhibitor of Citron Kinase

(CITK), a serine/threonine kinase crucial for the final stages of cell division, specifically

cytokinesis.[1][2] This document provides a comprehensive overview of the mechanism of

action of C3TD879, including its direct target engagement, biochemical and cellular activity, in

vitro absorption, distribution, metabolism, and excretion (ADME) properties, in vivo

pharmacokinetics, and kinase selectivity profile. Detailed experimental protocols and signaling

pathway diagrams are provided to facilitate further research and development.

Core Mechanism of Action: Potent and Selective
Inhibition of Citron Kinase
C3TD879 functions as a highly potent and selective inhibitor of Citron Kinase (CITK).[1][2] It is

classified as a Type I kinase inhibitor, meaning it binds to the ATP-binding pocket of CITK in its

active conformation.[1] This direct binding competitively inhibits the catalytic activity of the

kinase, preventing the phosphorylation of its downstream substrates.
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Target Engagement and Potency
The potency of C3TD879 has been quantified through both biochemical and cellular assays,

demonstrating its ability to directly bind to and inhibit CITK with high affinity.

Parameter Value Assay Type Description

Biochemical IC50 12 nM
ADP-Glo Kinase

Assay

Concentration of

C3TD879 required to

inhibit 50% of CITK

enzymatic activity in a

purified system.[1][2]

NanoBRET™ Target

Engagement Kd
< 10 nM NanoBRET™ Assay

Dissociation constant

for the binding of

C3TD879 to full-length

human CITK in live

cells, indicating high-

affinity binding.[1][2]

NL-CITKKD Kd 0.3 nM NanoBRET™ Assay

Dissociation constant

for the binding of

C3TD879 to the

NanoLuc-tagged

kinase domain of

CITK in intact HEK293

cells.[3]

Full-length NL-CITK

Kd
9.5 nM NanoBRET™ Assay

Dissociation constant

for the binding of

C3TD879 to the full-

length NanoLuc-

tagged CITK in intact

HEK293 cells.[3]

Citron Kinase Signaling Pathway and the Impact of
C3TD879

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b12368766/docs?utm_src=pdf-body#the-mechanism-of-action-of-c3td879-an-in-depth-technical-guide
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.3c01807
https://www.promega.com/-/media/files/resources/protcards/adp-glo-kinase-assay-quick-protocol.pdf?rev=19aef4612b064d43b0e7d604dcf164bd
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.3c01807
http://www.ulab360.com/files/prod/manuals/201406/03/542595001.pdf
http://www.ulab360.com/files/prod/manuals/201406/03/542595001.pdf
https://www.benchchem.com/product/b12368766/docs?utm_src=pdf-body#the-mechanism-of-action-of-c3td879-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Citron Kinase is a key regulator of cytokinesis, the final step in cell division where the

cytoplasm of a single eukaryotic cell is divided into two daughter cells. It is known to localize to

the cleavage furrow and midbody during late mitosis and is essential for the successful

completion of this process. The kinase activity of CITK is believed to be crucial for regulating

the localization and function of key cytokinesis proteins, including anillin and RhoA.

The following diagram illustrates the established signaling pathway of Citron Kinase and the

point of intervention for C3TD879.
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Citron Kinase Signaling Pathway and C3TD879 Inhibition.

In Vitro ADME and In Vivo Pharmacokinetic Profile
C3TD879 exhibits a favorable drug-like profile, with promising characteristics for in vivo

applications.

In Vitro ADME Data
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Parameter Species Value Assay

Microsomal Stability Human
81% remaining after

60 min

Liver Microsomal

Stability Assay

Rat
87% remaining after

60 min

Liver Microsomal

Stability Assay

Permeability (Papp

A→B)
MDCK-MDR1 16.0 x 10-6 cm/s

Parallel Artificial

Membrane

Permeability Assay

(PAMPA)

Plasma Protein

Binding
Human 95.8%

Rapid Equilibrium

Dialysis

Rat 94.7%
Rapid Equilibrium

Dialysis

CYP Inhibition (IC50) 1A2 > 50 µM
Cytochrome P450

Inhibition Assay

2C9 > 50 µM
Cytochrome P450

Inhibition Assay

2C19 > 50 µM
Cytochrome P450

Inhibition Assay

2D6 > 50 µM
Cytochrome P450

Inhibition Assay

3A4 > 50 µM
Cytochrome P450

Inhibition Assay

In Vivo Pharmacokinetic Data in Rats
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Route
Dose
(mg/kg)

Cmax
(ng/mL)

Tmax (h)
AUClast
(ng·h/mL)

Bioavailabil
ity (%)

Intravenous

(IV)
2 430 0.08 340 -

Oral (PO) 10 180 2 1100 65

Kinase Selectivity Profile
A critical aspect of a chemical probe's utility is its selectivity. C3TD879 was profiled against a

large panel of human kinases and demonstrated exquisite selectivity for CITK.

Kinase Panel
Number of Kinases
Tested

C3TD879
Concentration

Results

Eurofins

KinaseProfiler
373 1 µM

>17-fold selectivity for

CITK over other

kinases.[1]

This high degree of selectivity minimizes off-target effects, making C3TD879 a valuable tool for

specifically interrogating the biological functions of CITK.

Experimental Protocols
ADP-Glo™ Kinase Assay (Biochemical IC50
Determination)
This protocol outlines the method for determining the in vitro enzymatic inhibition of CITK by

C3TD879.
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Start

Prepare Kinase Reaction Mixture
(CITK enzyme, substrate, ATP)

Add serial dilutions of C3TD879

Incubate at room temperature
(e.g., 60 minutes)

Add ADP-Glo™ Reagent
(Terminates kinase reaction, depletes ATP)

Incubate at room temperature
(40 minutes)

Add Kinase Detection Reagent
(Converts ADP to ATP, generates light)

Incubate at room temperature
(30-60 minutes)

Measure Luminescence

Calculate IC50

Click to download full resolution via product page

ADP-Glo™ Kinase Assay Workflow.
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Methodology:

Kinase Reaction: Purified human CITK enzyme is incubated with a suitable substrate and

ATP in a reaction buffer.

Inhibitor Addition: C3TD879 is serially diluted and added to the kinase reaction mixtures.

Incubation: The reactions are incubated at room temperature to allow for enzymatic activity.

ATP Depletion: ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete

the remaining ATP.

ADP to ATP Conversion: Kinase Detection Reagent is added to convert the ADP generated

by the kinase reaction into ATP. This reagent also contains luciferase and luciferin to produce

a luminescent signal proportional to the amount of ADP produced.

Signal Detection: Luminescence is measured using a plate reader.

Data Analysis: The luminescent signal is plotted against the inhibitor concentration, and the

IC50 value is determined using a nonlinear regression curve fit.

NanoBRET™ Target Engagement Assay (Cellular Kd
Determination)
This protocol details the method for quantifying the binding affinity of C3TD879 to CITK in live

cells.
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Start

Transfect HEK293 cells with
NanoLuc®-CITK fusion vector

Plate transfected cells in
white assay plates

Add NanoBRET™ Tracer and
serial dilutions of C3TD879

Incubate at 37°C, 5% CO2
(e.g., 2 hours)

Add NanoLuc® substrate and
extracellular NanoLuc® inhibitor

Measure Donor (460nm) and
Acceptor (610nm) emission

Calculate NanoBRET™ ratio and Kd

Click to download full resolution via product page

NanoBRET™ Target Engagement Assay Workflow.

Methodology:
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Cell Culture and Transfection: HEK293 cells are transiently transfected with a plasmid

encoding for a fusion protein of CITK and NanoLuc® luciferase.

Cell Plating: Transfected cells are seeded into multi-well plates suitable for luminescence

measurements.

Compound and Tracer Addition: A cell-permeable fluorescent tracer that binds to the ATP

pocket of kinases is added to the cells, along with varying concentrations of the competitor

compound, C3TD879.

Equilibration: The cells are incubated to allow the binding of the tracer and competitor to the

NanoLuc®-CITK fusion protein to reach equilibrium.

Signal Measurement: A substrate for NanoLuc® is added, and the luminescence emission

from the NanoLuc® donor (460 nm) and the energy transfer to the fluorescent tracer

acceptor (610 nm) are measured.

Data Analysis: The NanoBRET™ ratio (acceptor emission/donor emission) is calculated. The

displacement of the tracer by C3TD879 results in a decrease in the BRET signal. The Kd is

determined by fitting the competitive binding data to a one-site binding model.

Conclusion
C3TD879 is a highly potent and selective chemical probe for Citron Kinase. Its well-

characterized mechanism of action, favorable ADME and pharmacokinetic properties, and

exquisite selectivity make it an invaluable tool for elucidating the complex biological roles of

CITK in both normal physiology and disease states. The detailed protocols provided herein

should enable researchers to effectively utilize C3TD879 in their studies. Interestingly, despite

its potent enzymatic inhibition, initial studies have shown that C3TD879 does not fully replicate

the cellular phenotypes observed with CITK knockdown, suggesting that the structural roles of

CITK may be as important as its kinase activity.[1] This highlights the need for further

investigation into the multifaceted functions of this important kinase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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